![molecular formula C18H22N4O B4300588 N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide](/img/structure/B4300588.png)
N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
Overview
Description
N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, also known as APY, is a small molecule compound that has gained significant attention for its potential therapeutic applications. APY has been found to have a wide range of biological activities, including anti-inflammatory, anti-viral, and anti-tumor effects.
Mechanism of Action
The exact mechanism of action of N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is not fully understood. However, it has been found to inhibit the activity of various enzymes and signaling pathways involved in inflammation, viral replication, and tumor growth. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to inhibit the activity of the JAK/STAT signaling pathway, which is involved in the production of pro-inflammatory cytokines. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has also been found to inhibit the activity of the NS5B RNA polymerase enzyme, which is involved in the replication of hepatitis C virus.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has also been found to inhibit the replication of viruses such as influenza A and hepatitis C. Additionally, N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide in lab experiments is its wide range of biological activities. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to have anti-inflammatory, anti-viral, and anti-tumor effects, making it a versatile compound for studying various biological processes. However, one limitation of using N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide in lab experiments is its potential toxicity. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to have cytotoxic effects on certain cell types, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic applications in various diseases, including inflammatory diseases, viral infections, and cancer. Additionally, future research could focus on developing more potent and selective analogs of N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide for use in both lab experiments and clinical trials.
In conclusion, N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, or N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, is a small molecule compound with a wide range of biological activities. Its anti-inflammatory, anti-viral, and anti-tumor effects make it a promising compound for further research and potential therapeutic applications. Further research is needed to fully understand its mechanism of action and identify its molecular targets, as well as to develop more potent and selective analogs for use in both lab experiments and clinical trials.
Scientific Research Applications
N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has also been found to have anti-viral effects by inhibiting the replication of viruses such as influenza A and hepatitis C. Additionally, N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has been found to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells.
properties
IUPAC Name |
N-(1-adamantylmethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O/c23-17(15-10-21-22-3-1-2-19-16(15)22)20-11-18-7-12-4-13(8-18)6-14(5-12)9-18/h1-3,10,12-14H,4-9,11H2,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCORJFPHGKZAQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CNC(=O)C4=C5N=CC=CN5N=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(Adamantan-1-YL)methyl]pyrazolo[1,5-A]pyrimidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.